
Sorbitan Monostearate: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sorbitan monooctadecanoate

Cat. No.: B1682157 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physicochemical properties of sorbitan

monostearate, a non-ionic surfactant widely utilized in the pharmaceutical, cosmetic, and food

industries. This document details its molecular characteristics, methods of analysis, and

functional applications, with a focus on its role in drug delivery systems.

Molecular and Chemical Properties
Sorbitan monostearate, also known by its commercial name Span 60, is an ester of sorbitan (a

derivative of sorbitol) and stearic acid.[1][2] It is a lipophilic surfactant primarily used as a water-

in-oil (W/O) emulsifier.[3][4] The chemical structure consists of a hydrophilic sorbitan head and

a lipophilic stearic acid tail, rendering it surface-active.[5]

Chemical Formula and Molecular Weight
The molecular formula and weight of sorbitan monostearate are fundamental to its

characterization and application.
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Property Value References

Molecular Formula C₂₄H₄₆O₆ [1][2][3]

Molecular Weight 430.62 g/mol [1][2][6]

CAS Number 1338-41-6 [1]

Synonyms
Span 60, Sorbitan stearate,

SMS
[3][7]

Physicochemical Specifications
Key physicochemical parameters define the quality and functionality of sorbitan monostearate.

These values are often determined according to pharmacopeial standards.[8][9]

Parameter Specification Range References

Acid Value 5 - 10 mg KOH/g [8][9]

Saponification Value 147 - 157 mg KOH/g [3][8][9]

Hydroxyl Value 235 - 260 mg KOH/g [3][8][9]

Water Content ≤ 1.5% [8][9]

Melting Point 50 - 52 °C [4]

HLB Value 4.7 [3]

Synthesis of Sorbitan Monostearate
The industrial synthesis of sorbitan monostearate is typically a two-step process involving the

dehydration of sorbitol to sorbitan, followed by esterification with stearic acid.[10][11]
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Figure 1: Synthesis of Sorbitan Monostearate
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Figure 2: Experimental Workflow for Organogel Formulation and Characterization
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Figure 3: Emulsifying Action of Sorbitan Monostearate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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